Einecs 300-086-2

• CAS No.: 93920-03-7
• Molecular Formula: C28H60N2O9S
• Molecular Weight: 600.9 g/mol
• IUPAC Name: 2-aminoethanol;4-icosoxy-4-oxo-2-sulfobutanoic acid
• InChI: InChI=1S/C24H46O7S.2C2H7NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-31-23(25)21-22(24(26)27)32(28,29)30;2*3-1-2-4/h22H,2-21H2,1H3,(H,26,27)(H,28,29,30);2*4H,1-3H2
• InChI Key: NCZLFISDHLUBJF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCOC(=O)CC(C(=O)O)S(=O)(=O)O.C(CO)N.C(CO)N

Description

Einecs 300-086-2 is a useful research compound. Its molecular formula is C28H60N2O9S and its molecular weight is 600.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Chemical Reactions Analysis

Misidentification of EINECS 300-086-2

The term "this compound" does not align with any chemical compound in the provided sources.

• EINECS numbers (European Inventory of Existing Commercial Chemical Substances) follow the format 2XX-XXX-X or 3XX-XXX-X , but they are distinct from technical standards such as ETSI EN 300 086-2 , which governs electromagnetic compatibility for radio equipment .

• The search results include references to EINECS 300-308-8 (a polymer of hexanedioic acid) and other unrelated compounds, but none match the identifier 300-086-2 .

ETSI EN 300 086-2

This standard outlines technical requirements and test methods for radio equipment, including:

• Transmitter parameters : Frequency error, power limits, and spurious emissions .

• Receiver parameters : Sensitivity, selectivity, and blocking resistance .

• Conformance testing : Environmental conditions, measurement uncertainty, and validation protocols .

Relevant Chemical Compounds in Search Results

While no data exists for 300-086-2 , other compounds were identified:

• Hexanedioic acid polymer (EINECS 300-308-8) : A polyester derivative with applications in materials science .

• ((4-tert-butylcyclohexyl)oxy)acetaldehyde (CAS 84930-11-0) : Undergoes oxidation, reduction, and substitution reactions.

• Ammonium N-methyl-N-(1-oxooctadecyl)aminoacetate (CAS 50773-41-6) : A surfactant with potential biological activity.

Potential Causes of Confusion

The query likely conflates:

• EINECS numbers (chemical identifiers) with ETSI standards (technical regulations).

• Typographical errors in the EINECS number (e.g., 300-308-8 vs. 300-086-2 ).

Recommendations

• Verify the correct identifier (EINECS or CAS number) for the compound of interest.

• Consult authoritative chemical databases (e.g., PubChem, ECHA) for accurate substance data.

• For ETSI EN 300 086-2, refer to the official standard documents for technical specifications .

Q & A

Q. How can researchers determine the physicochemical properties of Einecs 300-086-2 for experimental design?

Methodological Answer: Use a combination of analytical techniques such as nuclear magnetic resonance (NMR) for structural elucidation, mass spectrometry (MS) for molecular weight confirmation, and X-ray diffraction (XRD) for crystallographic data. Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) can assess thermal stability. Cross-validate results with peer-reviewed databases like PubChem or Reaxys, ensuring consistency with prior studies .

Q. What experimental protocols are critical for ensuring reproducibility in synthesizing this compound?

Methodological Answer: Document reaction conditions (temperature, solvent, catalyst), purification methods (e.g., column chromatography, recrystallization), and characterization steps (e.g., purity assays via HPLC). Adhere to the Beilstein Journal’s guidelines: provide detailed procedures in the main text for novel compounds and supplementary files for known derivatives. Include error margins for instrumental measurements (e.g., ±0.1°C for melting points) .

Q. How should researchers address conflicting spectral data (e.g., NMR, IR) for this compound?

Methodological Answer: Conduct peak assignment validation using computational tools (e.g., DFT simulations for NMR chemical shifts) and compare with literature. Replicate experiments under controlled conditions to isolate variables (e.g., solvent polarity, temperature). Use statistical tests (e.g., chi-square) to evaluate data consistency and report discrepancies transparently in the discussion section .

Q. What criteria define the stability of this compound under varying environmental conditions?

Methodological Answer: Design accelerated stability studies by exposing the compound to stressors (light, humidity, temperature). Monitor degradation via UV-Vis spectroscopy or HPLC. Apply the Arrhenius equation to predict shelf life. Compare results with regulatory guidelines (e.g., ICH Q1A) and prior stability data, ensuring alignment with peer-reviewed findings .

Advanced Research Questions

Q. How can contradictory bioactivity results for this compound be resolved across independent studies?

Methodological Answer: Perform meta-analysis of published data, accounting for variables like assay type (in vitro vs. in vivo), cell lines, and dosage. Use multivariate regression to identify confounding factors. Replicate key experiments with standardized protocols (e.g., OECD guidelines) and validate findings through collaborative inter-laboratory studies .

Q. What advanced computational methods validate the mechanistic pathways of this compound in catalytic reactions?

Methodological Answer: Employ density functional theory (DFT) to model reaction intermediates and transition states. Cross-reference computational results with experimental kinetics (e.g., Eyring plots) and spectroscopic data (e.g., in situ IR). Use software like Gaussian or ORCA for simulations, ensuring reproducibility through open-access code repositories .

Q. How can researchers optimize the enantiomeric purity of this compound for pharmaceutical applications?

Methodological Answer: Screen chiral catalysts (e.g., BINAP-metal complexes) using high-throughput experimentation (HTE). Monitor enantiomeric excess (ee) via chiral HPLC or circular dichroism (CD). Apply design of experiments (DoE) to identify critical parameters (e.g., temperature, solvent polarity) and validate scalability through pilot-scale trials .

Q. What interdisciplinary approaches integrate this compound into materials science or environmental chemistry?

Methodological Answer: For materials science, explore its use as a ligand in coordination polymers via single-crystal XRD and BET surface area analysis. In environmental studies, assess its photodegradation pathways using LC-MS and ecotoxicity assays (e.g., Daphnia magna tests). Cite cross-disciplinary literature to contextualize novel applications .

Methodological Frameworks

• Data Contradiction Analysis : Follow the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to prioritize unresolved issues. Use systematic reviews to map contradictions and design targeted experiments .
• Replication Protocols : Align with the Beilstein Journal’s emphasis on supplementary materials for full methodological transparency. Include raw data in appendices for independent verification .
• Interdisciplinary Collaboration : Reference IUPAC guidelines for terminology consistency and leverage databases like SciFinder for cross-domain literature reviews .